Cas no 409110-31-2 (2-Bromo-5-methylbenzoyl chloride)

• Product Name: 2-Bromo-5-methylbenzoyl chloride
• CAS No: 409110-31-2
• MF: C₈H₆BrClO
• MW: 233.489640712738
• CID: 2850170
• Update Time: 2025-05-20

2-Bromo-5-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methylbenzoyl chloride
• Benzoyl chloride, 2-bromo-5-methyl-

• Inchi： 1S/C8H6BrClO/c1-5-2-3-7(9)6(4-5)8(10)11/h2-4H,1H3
• InChI Key： LUBACRXXWHGOHK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=CC=1C(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-5-methylbenzoyl chloride

Comprehensive Overview of 2-Bromo-5-methylbenzoyl chloride (CAS No. 409110-31-2): Properties, Applications, and Industry Insights

2-Bromo-5-methylbenzoyl chloride (CAS No. 409110-31-2) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. With the growing demand for high-purity benzoyl chloride derivatives, this compound has garnered significant attention due to its unique reactivity and versatility in synthetic chemistry. Its molecular structure, featuring a bromine substituent and a methyl group, enables selective functionalization, making it invaluable for cross-coupling reactions and heterocyclic compound synthesis.

In recent years, the surge in AI-driven drug discovery and green chemistry initiatives has amplified interest in compounds like 2-Bromo-5-methylbenzoyl chloride. Researchers frequently search for "sustainable synthesis methods for benzoyl chlorides" or "applications of halogenated aromatics in medicinal chemistry," reflecting industry trends toward eco-friendly processes and targeted therapeutics. This compound’s role in photoactive materials and OLED precursors further aligns with the booming electronics sector.

The physicochemical properties of 2-Bromo-5-methylbenzoyl chloride include a molecular weight of 233.51 g/mol and a characteristic reactivity as an acylating agent. Its stability under anhydrous conditions and compatibility with Grignard reagents or palladium-catalyzed reactions make it a staple in laboratories focusing on organoboron chemistry and peptide modification. Analytical techniques such as HPLC and NMR spectroscopy are typically employed to verify its purity, a critical factor given its applications in high-value API production.

From an industrial perspective, suppliers emphasize custom synthesis services and scalable production protocols for 409110-31-2 to meet diverse R&D demands. FAQs like "How to store 2-Bromo-5-methylbenzoyl chloride?" or "Alternative solvents for its reactions?" highlight practical concerns addressed by technical datasheets. Innovations in continuous flow chemistry have also optimized its large-scale manufacture, reducing waste and improving yield—a key consideration for cost-sensitive industries.

Looking ahead, the compound’s potential in bioconjugation and proteomics positions it at the forefront of life sciences innovation. As regulatory frameworks evolve, compliance with REACH and GMP standards ensures its safe integration into global supply chains. With its multifaceted utility, 2-Bromo-5-methylbenzoyl chloride remains a pivotal building block in modern synthetic chemistry, bridging academic research and industrial applications.